Benzamide, N-(4-(3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)butyl)-2-(2-(fluoro-18F)ethoxy)-5-methyl-
Overview
Description
ISO-1 F-18 is under investigation in clinical trial NCT00968656 (Assessment of Cellular Proliferation in Tumors by Positron Emission Tomography (PET) Using [18F]ISO-1).
Scientific Research Applications
Imaging the Sigma2 Receptor Status of Solid Tumors
A series of fluorine-containing benzamide analogs, synthesized for positron emission tomography (PET) imaging of sigma2 receptors in solid tumors, showed high tumor uptake and acceptable tumor/normal tissue ratios in mice bearing EMT-6 tumor allografts (Tu et al., 2007).
Novel Sigma-2 Receptor Probe
Radiolabeled benzamide analogues, RHM-1 and RHM-2, were evaluated as sigma-2 receptor probes, with [3H]RHM-1 showing a higher affinity for sigma2 receptors and being a useful ligand for studying these receptors in vitro (Xu et al., 2005).
Development of PET Radiotracers
Arylamide hybrids of high-affinity sigma2 receptor ligands were designed as tools for the development of PET radiotracers, targeting tumors overexpressing P-gp (Abate et al., 2011).
Imaging Breast Cancer
Carbon-11 labeled benzamide analogs were synthesized and evaluated for imaging the proliferative status of breast tumors with PET. One particular radiotracer showed high tumor uptake and suitable tumor/background ratio for imaging purposes (Tu et al., 2005).
Study of Sigma Receptor Binding
Tetrahydroisoquinolinyl benzamides were synthesized and evaluated as ligands for sigma receptors. Changes in ring size and methoxy groups demonstrated significant effects on sigma2 affinity (Xu et al., 2007).
Properties
CAS No. |
945992-47-2 |
|---|---|
Molecular Formula |
C25H33FN2O4 |
Molecular Weight |
443.5 g/mol |
IUPAC Name |
N-[4-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)butyl]-2-(2-(18F)fluoranylethoxy)-5-methylbenzamide |
InChI |
InChI=1S/C25H33FN2O4/c1-18-6-7-22(32-13-9-26)21(14-18)25(29)27-10-4-5-11-28-12-8-19-15-23(30-2)24(31-3)16-20(19)17-28/h6-7,14-16H,4-5,8-13,17H2,1-3H3,(H,27,29)/i26-1 |
InChI Key |
QVRVXSZKCXFBTE-KPVNRNJOSA-N |
Isomeric SMILES |
CC1=CC(=C(C=C1)OCC[18F])C(=O)NCCCCN2CCC3=CC(=C(C=C3C2)OC)OC |
SMILES |
CC1=CC(=C(C=C1)OCCF)C(=O)NCCCCN2CCC3=CC(=C(C=C3C2)OC)OC |
Canonical SMILES |
CC1=CC(=C(C=C1)OCCF)C(=O)NCCCCN2CCC3=CC(=C(C=C3C2)OC)OC |
| 945992-47-2 | |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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